Isobutyl methacrylate Isobutyl methacrylate Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
Brand Name: Vulcanchem
CAS No.: 97-86-9
VCID: VC21192506
InChI: InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
SMILES: CC(C)COC(=O)C(=C)C
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol

Isobutyl methacrylate

CAS No.: 97-86-9

Cat. No.: VC21192506

Molecular Formula: C8H14O2

Molecular Weight: 142.2 g/mol

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Isobutyl methacrylate - 97-86-9

Specification

Description Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
CAS No. 97-86-9
Molecular Formula C8H14O2
Molecular Weight 142.2 g/mol
IUPAC Name 2-methylpropyl 2-methylprop-2-enoate
Standard InChI InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
Standard InChI Key RUMACXVDVNRZJZ-UHFFFAOYSA-N
Impurities Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water.
SMILES CC(C)COC(=O)C(=C)C
Canonical SMILES CC(C)COC(=O)C(=C)C
Boiling Point 311 °F at 760 mm Hg (NTP, 1992)
155.0 °C
155 °C
Colorform Liquid
Flash Point 120 °F (NTP, 1992)
35 °C (closed cup)
49 °C (Tag open cup)
Melting Point Freezing pt: -61 °C

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